Benzo[d]thiazol-2-yl(5-(pyridin-4-yl)indolin-1-yl)methanone
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Overview
Description
Benzo[d]thiazol is a heterocyclic compound that consists of a benzene ring fused to a thiazole ring . Indolin is a bicyclic compound that contains a benzene ring fused to a pyrrole ring . Methanone is a functional group consisting of a carbonyl group (C=O) bonded to a methyl group (-CH3) .
Synthesis Analysis
The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of a compound similar to the one you mentioned, (E)-1-(benzo[d]thiazol-2-yl)-N-(4,5-dihydropyren-2-yl)methanimine, has been reported. It is a monoclinic crystal with a P 2 1 /n space group .Scientific Research Applications
Synthesis and Biological Evaluation
- Research on benzothiazole derivatives has demonstrated their potential in antimicrobial activities. One study involving the synthesis of these derivatives revealed variable and modest activity against investigated strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
- Another line of investigation focused on benzothiazole scaffolds as new anti-mycobacterial chemotypes. The study synthesized diverse benzo[d]thiazole-2-carboxamides, some of which showed promising anti-tubercular activity and low cytotoxicity, making them potential candidates for further therapeutic development (Pancholia et al., 2016).
Material Science Applications
- A study on electrochromic materials highlighted the use of benzothiadiazole analogs in developing donor-acceptor-type electrochromic polymers. These materials demonstrated favorable redox activity, stability, and fast switching times, suggesting potential applications in electrochromic devices (Ming et al., 2015).
Antiproliferative Activity
- Some research has explored the antiproliferative activity of benzothiazole derivatives against various cancer cell lines. Conjugates containing benzothiazole units were synthesized and showed considerable cytotoxicity, indicating their potential as anticancer agents (Mullagiri et al., 2018).
Catalytic Activity
- Investigations into the catalytic properties of benzothiazole compounds have shown their utility in the oxidation of olefins. Dioxidovanadium(V) complexes containing benzothiazole-hydrazone ligands were studied for their effectiveness in olefin oxidation, demonstrating the diverse applications of these compounds beyond biological activity (Ghorbanloo et al., 2017).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and thiazole derivatives, have been reported to interact with a broad range of targets . These targets include various enzymes, receptors, and proteins involved in critical biological processes.
Mode of Action
Similar compounds have been reported to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, or interfering with protein-protein interactions .
Biochemical Pathways
Similar compounds have been reported to affect a wide range of biochemical pathways, including those involved in inflammation, cancer, and infectious diseases .
Pharmacokinetics
Similar compounds are generally well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds have been reported to induce apoptosis, inhibit cell proliferation, and cause cell cycle arrest .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of similar compounds .
Properties
IUPAC Name |
1,3-benzothiazol-2-yl-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3OS/c25-21(20-23-17-3-1-2-4-19(17)26-20)24-12-9-16-13-15(5-6-18(16)24)14-7-10-22-11-8-14/h1-8,10-11,13H,9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQJNJJZFXOFQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=C1C=C(C=C2)C3=CC=NC=C3)C(=O)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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